3-Nitronaphthalen-1-ol
CAS No.: 19256-80-5
Cat. No.: VC21267614
Molecular Formula: C10H7NO3
Molecular Weight: 189.17 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 19256-80-5 |
---|---|
Molecular Formula | C10H7NO3 |
Molecular Weight | 189.17 g/mol |
IUPAC Name | 3-nitronaphthalen-1-ol |
Standard InChI | InChI=1S/C10H7NO3/c12-10-6-8(11(13)14)5-7-3-1-2-4-9(7)10/h1-6,12H |
Standard InChI Key | PTBQRDXCVFMSFX-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C=C(C=C2O)[N+](=O)[O-] |
Canonical SMILES | C1=CC=C2C(=C1)C=C(C=C2O)[N+](=O)[O-] |
Introduction
3-Nitronaphthalen-1-ol, also known as 1-Hydroxy-3-nitronaphthalene or 1-Naphthalenol, 3-nitro-, is a chemical compound with the molecular formula C10H7NO3 and a molecular weight of 189.17 g/mol . It is a derivative of naphthalene, which is a polycyclic aromatic hydrocarbon (PAH), and it contains both a hydroxyl (-OH) and a nitro (-NO2) group attached to the naphthalene ring.
Hazard Information
-
Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).
-
Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection), P301+P312 (If swallowed: Call a poison center or doctor/physician if you feel unwell), P302+P352 (If on skin: Wash with plenty of soap and water), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Synthesis and Applications
While specific synthesis methods for 3-Nitronaphthalen-1-ol are not widely detailed in the available literature, compounds like this are typically synthesized through nitration reactions of naphthol derivatives. The applications of such compounds can vary, including use in chemical research and potentially in pharmaceutical or industrial processes due to their unique chemical properties.
Research Findings
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume